Cas no 2361641-61-2 (1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-2-propen-1-one)

1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-2-propen-1-one is a synthetic organic compound featuring a cyclobutyl-substituted 1,2,4-oxadiazole core linked to a piperidine scaffold via a methylene bridge, with an acryloyl group at the terminal nitrogen. This structure suggests potential utility in medicinal chemistry, particularly as a small-molecule inhibitor or modulator due to its reactive α,β-unsaturated ketone moiety, which can undergo Michael additions. The cyclobutyl and oxadiazole components may enhance binding affinity and metabolic stability. Its well-defined heterocyclic framework makes it a candidate for structure-activity relationship studies in drug discovery, particularly targeting enzymes or receptors where such pharmacophores are relevant. Handling requires standard precautions for acrylamide derivatives.
1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-2-propen-1-one structure
2361641-61-2 structure
Product Name:1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-2-propen-1-one
CAS No:2361641-61-2
MF:C15H21N3O2
MW:275.346143484116
CID:5414128
PubChem ID:139018741
Update Time:2025-05-30

1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

    • EN300-26594463
    • 1-{4-[(3-cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}prop-2-en-1-one
    • 1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]prop-2-en-1-one
    • 2361641-61-2
    • Z3024766554
    • 1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-2-propen-1-one
    • Inchi: 1S/C15H21N3O2/c1-2-14(19)18-8-6-11(7-9-18)10-13-16-15(17-20-13)12-4-3-5-12/h2,11-12H,1,3-10H2
    • InChI Key: CMLKZTULHIIXQS-UHFFFAOYSA-N
    • SMILES: C(N1CCC(CC2ON=C(C3CCC3)N=2)CC1)(=O)C=C

Computed Properties

  • Exact Mass: 275.16337692g/mol
  • Monoisotopic Mass: 275.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 59.2Ų

Experimental Properties

  • Density: 1.178±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 484.4±28.0 °C(Predicted)
  • pka: 0.80±0.44(Predicted)

1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-2-propen-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26594463-0.05g
1-{4-[(3-cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}prop-2-en-1-one
2361641-61-2 95.0%
0.05g
$246.0 2025-03-20

Additional information on 1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-2-propen-1-one

1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-2-propen-1-one (CAS No. 2361641-61-2): An Overview

1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-2-propen-1-one (CAS No. 2361641-61-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-2-propen-1-one is characterized by a cyclobutyl group attached to an oxadiazole ring, which is further linked to a piperidine moiety and a propenone group. This intricate arrangement of functional groups imparts the compound with a high degree of structural rigidity and conformational stability, which are crucial for its biological activity.

Recent studies have highlighted the potential of 1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-2-propen-1-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways such as NF-kB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-2-propen-1-one has shown promise in cancer research. A preclinical study conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that this compound may have a favorable therapeutic index and reduced side effects compared to traditional chemotherapeutic agents.

The pharmacokinetic profile of 1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-2-propen-1-one has also been extensively studied. Research indicates that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity and high stability in biological systems make it an attractive candidate for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-2-propen-1-one in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, 1-[4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-y l)methyl]-1-piperidinyl]-2-propen - ione (CAS No. 2361641 - 6 8 - 9 ) represents a promising lead compound in the development of novel therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research with significant potential for future clinical applications.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD